N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-4-yl)-3-[[2-hydroxyethyl(methyl)amino]methyl]benzamide
• InChI: InChI=1S/C20H24N2O2/c1-22(11-12-23)14-15-5-2-8-17(13-15)20(24)21-19-10-4-7-16-6-3-9-18(16)19/h2,4-5,7-8,10,13,23H,3,6,9,11-12,14H2,1H3,(H,21,24)
• InChI Key: QXCBIBLFFHEKIA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CC1=CC(=CC=C1)C(=O)NC2=CC=CC3=C2CCC3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide inhibits N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide by binding to the ATP-binding site of the enzyme, thereby preventing its activity. This inhibition leads to downstream effects such as the activation of the Wnt signaling pathway, which is involved in cell proliferation and differentiation. Additionally, N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has been shown to inhibit the phosphorylation of tau protein, a key pathological feature of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has been shown to have several biochemical and physiological effects in various disease models. In Alzheimer's disease models, it has been shown to reduce the accumulation of amyloid-beta plaques and tau protein phosphorylation. In diabetes models, it has been shown to improve glucose tolerance and insulin sensitivity. In cancer models, it has been shown to inhibit cell proliferation and induce apoptosis.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide, making it a useful tool for studying the role of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide in various cellular processes. Additionally, it has been shown to have low toxicity in vitro and in vivo, making it a safe compound to use in lab experiments. However, one limitation of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide is its poor solubility in aqueous solutions, which may affect its bioavailability in vivo.

Future Directions

N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has several potential future directions for scientific research. One area of interest is its potential therapeutic applications in Alzheimer's disease, bipolar disorder, and cancer. Additionally, further studies are needed to elucidate the downstream effects of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide inhibition by N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide and its potential interactions with other signaling pathways. Finally, the development of more soluble analogs of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide may improve its bioavailability in vivo and enhance its therapeutic potential.
Conclusion:
In conclusion, N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide is a promising chemical compound with potential therapeutic applications in various diseases. Its potent inhibition of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide and downstream effects make it a useful tool for studying the role of N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide in various cellular processes. Further studies are needed to fully elucidate its therapeutic potential and improve its bioavailability in vivo.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases. It is a potent inhibitor of glycogen synthase kinase-3 (N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide), an enzyme that plays a critical role in various cellular processes such as cell proliferation, differentiation, and apoptosis. N-(2,3-dihydro-1H-inden-4-yl)-3-{[(2-hydroxyethyl)(methyl)amino]methyl}benzamide has been implicated in the pathogenesis of several diseases, including Alzheimer's disease, bipolar disorder, diabetes, and cancer.